Cas no 82344-82-9 (COELONIN)

• Product Name: COELONIN
• CAS No: 82344-82-9
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 2005689
• PubChem ID: 11390848
• Update Time: 2024-10-27

COELONIN Chemical and Physical Properties

Names and Identifiers

• 2,7-dihydroxy-4-methoxy-9,10-dihydrophenanthrene
• 4-methoxy-9,10-dihydrophenanthrene-2,7-diol
• 9,10-dihydro-4-methoxyphenanthrene-2,7-diol
• coelin
• Coelonin
• 9,10-Dihydro-4-methoxy-2,7-phenanthrenediol
• 2
• Coelonin, >=95% (LC/MS-ELSD)
• 9,10-Dihydro-4-methoxy-2,7-phenanthrenediol (ACI)
• HY-N8884
• AKOS040761520
• 82344-82-9
• FS-7908
• CHEMBL560627
• DTXSID801319163
• CS-0149296
• DA-62438
• COELONIN

• Inchi： 1S/C15H14O3/c1-18-14-8-12(17)7-10-3-2-9-6-11(16)4-5-13(9)15(10)14/h4-8,16-17H,2-3H2,1H3
• InChI Key： OPPGAHUCKDKQJR-UHFFFAOYSA-N
• SMILES： OC1C=C2CCC3C(C2=CC=1)=C(OC)C=C(O)C=3

Computed Properties

• Exact Mass: 242.09400
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• XLogP3: 3.1

Experimental Properties

• Color/Form: Powder
• Density: 1.296±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 84 ºC
• Boiling Point: 507.3±50.0 °C at 760 mmHg
• Flash Point: 260.6±30.1 °C
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 49.69000
• LogP: 2.87200
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

COELONIN Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 50
• Safety Instruction： 61
• Hazardous Material Identification：
• Storage Condition：?20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Hydrophenanthrenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether